![molecular formula C13H11F2NO4S2 B6209551 2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid CAS No. 2728448-24-4](/img/no-structure.png)
2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid
Overview
Description
2-[2-(2,4-Dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid (DMTDFA) is a synthetic acid with a wide range of applications in the scientific research field. It is a highly versatile compound with a wide range of properties that make it particularly useful for a variety of experiments. DMTDFA has been used in a variety of experiments, including those involving the synthesis of organic compounds, the study of enzyme kinetics, and the study of the biochemical and physiological effects of compounds.
Mechanism of Action
2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid is a potent inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of a variety of drugs and other compounds. It binds to these enzymes and prevents them from metabolizing the compounds, thereby inhibiting their activity. In addition, 2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid has been shown to inhibit the activity of a number of other enzymes, including those involved in the synthesis of fatty acids and cholesterol.
Biochemical and Physiological Effects
2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, as well as a number of other enzymes involved in the metabolism of drugs and other compounds. Additionally, it has been shown to inhibit the synthesis of fatty acids and cholesterol, as well as to inhibit the activity of several other enzymes.
Advantages and Limitations for Lab Experiments
The use of 2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid in laboratory experiments has a number of advantages. It is a highly versatile compound with a wide range of properties that make it particularly useful for a variety of experiments. Additionally, it is relatively easy to synthesize and can be isolated and purified by recrystallization. However, there are also some limitations to its use in laboratory experiments. It is a potent inhibitor of cytochrome P450 enzymes, which means that it can interfere with the metabolism of drugs and other compounds. Additionally, it has been shown to inhibit the activity of a number of other enzymes, which can lead to unexpected results in some experiments.
Future Directions
The potential future directions for 2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid are numerous. It could be used in further studies of drug metabolism, the development of new drugs, and the identification of new drug targets. Additionally, it could be used in studies of the biochemical and physiological effects of compounds, as well as in the synthesis of organic compounds. Additionally, it could be used in the study of enzyme kinetics, as well as in the development of new inhibitors of cytochrome P450 enzymes. Finally, it could be used in studies of the effects of compounds on the metabolism of fatty acids and cholesterol.
Synthesis Methods
2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid is synthesized through a reaction between 2,4-dimethylbenzenesulfonyl chloride and 2-amino-1,3-thiazole. This reaction is performed in aqueous solution in the presence of a base, such as sodium hydroxide. The reaction yields a solution of 2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid in water, which can then be isolated and purified by recrystallization.
Scientific Research Applications
2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid is widely used in scientific research due to its versatility and wide range of properties. It has been used in a variety of experiments, including those involving the synthesis of organic compounds, the study of enzyme kinetics, and the study of the biochemical and physiological effects of compounds. Additionally, it has been used in studies of drug metabolism, the development of new drugs, and the identification of new drug targets.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid' involves the synthesis of the intermediate compound 2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazole-4-carboxylic acid, which is then reacted with difluoroacetic acid to obtain the final product.", "Starting Materials": [ "2,4-dimethylbenzenesulfonyl chloride", "thiourea", "sodium hydroxide", "acetic anhydride", "dichloromethane", "diethyl ether", "difluoroacetic acid", "triethylamine", "dimethylformamide" ], "Reaction": [ "Step 1: Synthesis of 2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazole-4-carboxylic acid", "a. Dissolve thiourea (1.5 g) in water (10 mL) and add sodium hydroxide (1.5 g).", "b. Add 2,4-dimethylbenzenesulfonyl chloride (2.5 g) to the above solution and stir for 30 minutes.", "c. Extract the product with dichloromethane (3 x 20 mL) and dry over anhydrous sodium sulfate.", "d. Concentrate the solution under reduced pressure to obtain 2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazole-4-carboxylic acid as a white solid.", "Step 2: Synthesis of 2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid", "a. Dissolve 2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazole-4-carboxylic acid (1 g) in dimethylformamide (10 mL).", "b. Add difluoroacetic acid (1.2 g) and triethylamine (1.5 g) to the above solution and stir for 2 hours at room temperature.", "c. Pour the reaction mixture into diethyl ether (50 mL) and filter the precipitate.", "d. Wash the precipitate with diethyl ether and dry under vacuum to obtain the final product as a white solid." ] } | |
CAS RN |
2728448-24-4 |
Product Name |
2-[2-(2,4-dimethylbenzenesulfonyl)-1,3-thiazol-4-yl]-2,2-difluoroacetic acid |
Molecular Formula |
C13H11F2NO4S2 |
Molecular Weight |
347.4 |
Purity |
0 |
Origin of Product |
United States |
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